Cas no 1368087-42-6 (tert-butyl 3-amino-2-methyl-azetidine-1-carboxylate)

Technical Introduction: Tert-butyl 3-amino-2-methyl-azetidine-1-carboxylate is a protected azetidine derivative featuring both an amino and a carboxylate functional group. Its rigid azetidine ring structure enhances stereochemical control, making it valuable in medicinal chemistry and peptide synthesis. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions. The presence of the 2-methyl substituent introduces steric influence, which can be leveraged for chiral synthesis. This compound serves as a versatile intermediate in the development of pharmaceuticals, particularly for constrained scaffolds. Its well-defined reactivity and protective group strategy facilitate efficient downstream functionalization.
tert-butyl 3-amino-2-methyl-azetidine-1-carboxylate structure
1368087-42-6 structure
Product Name:tert-butyl 3-amino-2-methyl-azetidine-1-carboxylate
CAS No:1368087-42-6
MF:C9H18N2O2
MW:186.251422405243
MDL:MFCD22063368
CID:3043041
PubChem ID:82405770
Update Time:2025-05-21

tert-butyl 3-amino-2-methyl-azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-amino-2-methylazetidine-1-carboxylate
    • tert-butyl 3-amino-2-methyl-azetidine-1-carboxylate
    • SB22378
    • MFCD22063368
    • MFCD31705524
    • AS-54084
    • SB22381
    • (2R,3S)-1-Boc-2-methylazetidin-3-amine
    • SY344031
    • SY344032
    • 1-Boc-3-amino-2-methylazetidine
    • P17477
    • SCHEMBL22412830
    • SB22380
    • MFCD30802679
    • 1368087-42-6
    • tert-Butyl3-amino-2-methylazetidine-1-carboxylate
    • SB22379
    • AKOS022703520
    • tert-butyl cis-3-amino-2-methylazetidine-1-carboxylate
    • (2R,3R)-1-Boc-2-methylazetidin-3-amine
    • 1932545-45-3
    • MFCD30802678
    • t-Butyl 3-amino-2-methylazetidine-1-carboxylate
    • 2416994-72-2
    • SY270463
    • CS-0045558
    • tert-butyltrans-3-amino-2-methylazetidine-1-carboxylate
    • SB12405
    • 1-Azetidinecarboxylic acid, 3-amino-2-methyl-, 1,1-dimethylethyl ester
    • tert-butyl trans-3-amino-2-methyl-azetidine-1-carboxylate
    • (2S,3S)-1-Boc-3-amino-2-methylazetidine
    • MDL: MFCD22063368
    • Inchi: 1S/C9H18N2O2/c1-6-7(10)5-11(6)8(12)13-9(2,3)4/h6-7H,5,10H2,1-4H3
    • InChI Key: KMNTYEYDNBONGP-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C1C)N)=O

Computed Properties

  • Exact Mass: 186.136827821g/mol
  • Monoisotopic Mass: 186.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 55.6Ų

tert-butyl 3-amino-2-methyl-azetidine-1-carboxylate Security Information

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Additional information on tert-butyl 3-amino-2-methyl-azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-amino-2-methyl-azetidine-1-carboxylate (CAS No. 1368087-42-6)

tert-butyl 3-amino-2-methyl-azetidine-1-carboxylate (CAS No. 1368087-42-6) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound belongs to the class of azetidine derivatives, which are gaining significant attention due to their unique structural properties and potential applications in drug discovery. The presence of both amino and carboxylate functional groups makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for azetidine-based compounds has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in tert-butyl 3-amino-2-methyl-azetidine-1-carboxylate due to its potential as a building block for small molecule inhibitors and protease inhibitors. Its structural rigidity and stereochemical diversity align with current trends in fragment-based drug design, a hot topic in medicinal chemistry.

The compound’s CAS No. 1368087-42-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Users often inquire about its synthetic routes, purity specifications, and handling protocols, highlighting its importance in GMP-compliant manufacturing. Additionally, its stability under various conditions makes it a preferred choice for peptide mimetics and bioconjugation studies.

From an SEO perspective, keywords like "tert-butyl 3-amino-2-methyl-azetidine-1-carboxylate synthesis", "CAS 1368087-42-6 applications", and "azetidine derivatives in drug discovery" are highly relevant. These terms resonate with audiences exploring structure-activity relationships (SAR) or lead optimization strategies. The compound’s role in targeted therapy and precision medicine further amplifies its appeal, aligning with the growing focus on personalized healthcare solutions.

In summary, tert-butyl 3-amino-2-methyl-azetidine-1-carboxylate (CAS No. 1368087-42-6) represents a critical tool for modern chemists and pharmacologists. Its multifaceted applications, combined with the rising interest in heterocyclic chemistry, ensure its continued prominence in scientific literature and industrial workflows. Future research may uncover additional utilities, solidifying its position as a cornerstone in innovative drug development.

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